Cas no 2034325-91-0 (2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide)

• Product Name: 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide
• CAS No: 2034325-91-0
• MF: C₁₅H₁₃N₅O₃
• MW: 311.295422315598
• CID: 5551950
• Update Time: 2025-10-30

2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1H-pyridine-4-carboxamide
• 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide

• Inchi： 1S/C15H13N5O3/c21-13-9-10(5-6-16-13)14(22)17-7-8-20-15(23)11-3-1-2-4-12(11)18-19-20/h1-6,9H,7-8H2,(H,16,21)(H,17,22)
• InChI Key： YZCDFNBDYHNEHE-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(C(NCCN2C(=O)C3=CC=CC=C3N=N2)=O)=C1

Additional information on 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide

Comprehensive Overview of 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide (CAS No. 2034325-91-0)

The compound 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide, identified by its CAS No. 2034325-91-0, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. Researchers and pharmaceutical companies are increasingly interested in its mechanism of action, particularly in targeting specific enzymes or receptors involved in disease pathways.

One of the most intriguing aspects of 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide is its hybrid structure, combining a benzotriazinone moiety with a dihydropyridine scaffold. This combination is rare in synthetic chemistry and offers a novel platform for developing inhibitors or modulators of biological targets. Recent studies suggest its potential in addressing unmet medical needs, such as inflammatory disorders and metabolic diseases, which are currently trending topics in biomedical research.

From a synthetic perspective, the preparation of CAS No. 2034325-91-0 involves multi-step organic reactions, including condensation and cyclization processes. The purity and yield of this compound are critical for its application in high-throughput screening and preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its physicochemical properties, ensuring reproducibility and quality control in research settings.

In the context of drug development, 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide has shown promise in early-stage assays. Its ability to interact with specific protein targets, such as kinases or G-protein-coupled receptors (GPCRs), makes it a candidate for further optimization. Given the rising interest in personalized medicine and targeted therapies, this compound aligns well with current industry trends.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. Preliminary data indicate that derivatives of CAS No. 2034325-91-0 may exhibit activity against resistant bacterial strains, though extensive studies are needed to validate these findings. This aligns with the growing demand for novel antimicrobial agents, a topic frequently searched in academic and medical databases.

Beyond its therapeutic potential, 2-oxo-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1,2-dihydropyridine-4-carboxamide is also a subject of computational chemistry and molecular modeling. Researchers utilize in silico tools to predict its binding affinity and pharmacokinetic properties, accelerating the drug discovery process. This approach is particularly relevant in the era of AI-driven drug design, where virtual screening saves time and resources.

In summary, CAS No. 2034325-91-0 is a versatile compound with broad applications in medicinal chemistry. Its unique structure, combined with its potential biological activities, positions it as a valuable asset for future research. As the scientific community continues to explore its capabilities, this molecule may pave the way for innovative treatments in various therapeutic areas.